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Compound of Interest

Compound Name:
Phenyl 2-[(4-

chlorophenyl)thio]ethanesulfonate

Cat. No.: B11712643

Get Quote

Executive Summary & Compound Identity
Phenyl 2-[(4-chlorophenyl)thio]ethanesulfonate is a bifunctional organosulfur compound

formed via the Michael addition of 4-chlorothiophenol to phenyl vinylsulfonate. It serves as a

valuable probe in medicinal chemistry, particularly as a cysteine protease inhibitor warhead or a

linker in fragment-based drug discovery (FBDD).
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Property Specification

IUPAC Name
Phenyl 2-[(4-

chlorophenyl)sulfanyl]ethanesulfonate

Molecular Formula

Molecular Weight 328.83 g/mol

Exact Mass 327.9994 Da

Key Functional Groups

Sulfonate Ester (

), Thioether (

), Aryl Chloride

Synthesis & Reaction Pathway
The synthesis relies on the nucleophilic conjugate addition of a thiol to a vinyl sulfonate. This

reaction is highly atom-efficient and typically proceeds under mild basic conditions.

Experimental Protocol
Reagents: Phenyl vinylsulfonate (1.0 eq), 4-Chlorothiophenol (1.05 eq), Triethylamine (0.1

eq).

Solvent: Dichloromethane (DCM) or Toluene (anhydrous).

Procedure:

Dissolve phenyl vinylsulfonate in DCM at 0°C.

Add triethylamine followed by the slow addition of 4-chlorothiophenol.

Allow the mixture to warm to room temperature and stir for 2-4 hours.

Monitoring: TLC (Hexane:EtOAc 4:1) will show the disappearance of the vinyl sulfonate (

) and appearance of the product (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11712643?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


).

Workup: Wash with 1M HCl (to remove amine), saturated

, and brine. Dry over

.

Purification: Flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).

Reaction Mechanism Visualization
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Figure 1: Nucleophilic Michael addition pathway for the synthesis of the target sulfonate.

Spectroscopic Analysis (NMR, IR, MS)
A. Nuclear Magnetic Resonance (NMR)
The NMR spectrum is characterized by two distinct aromatic systems and a diagnostic ethylene

linker (

or two triplets).

H NMR (400 MHz,

)
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Context

7.35 – 7.45 Multiplet 2H
Ar-H (Phenyl

ester)
Meta protons of

7.25 – 7.35 Multiplet 5H
Ar-H

(Overlapping)

Para/Ortho of

+ Ar-Cl

7.18 – 7.22 Multiplet 2H
Ar-H

(Chlorophenyl)

Ortho to S-

linkage

3.48
Triplet (

)
2H

Alpha to

sulfonate

(deshielded)

3.22
Triplet (

)
2H Alpha to sulfide

Interpretation Logic:

Ethylene Bridge: The methylene group adjacent to the sulfonyl group (

) is more deshielded (~3.48 ppm) than the methylene adjacent to the sulfur atom (~3.22
ppm) due to the strong electron-withdrawing nature of the sulfonate ester.

Aromatic Region: The phenyl ester protons typically appear as a complex multiplet. The 4-

chlorophenyl group provides an AA'BB' system, but often overlaps with the phenyl ester

signals in the 7.2–7.4 ppm range.

C NMR (100 MHz,

)
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Chemical Shift (

, ppm)
Assignment

149.5
(

)

133.5
(

)

132.0
(

)

130.5 Ar-CH (Chlorophenyl)

129.8 Ar-CH (Phenyl ester)

129.2 Ar-CH (Chlorophenyl)

126.8 Ar-CH (Phenyl ester)

121.5 Ar-CH (Phenyl ester, ortho)

49.8

26.5

B. Infrared Spectroscopy (FT-IR)
The IR spectrum serves as a rapid validation tool for the sulfonate functionality.
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Wavenumber (

)
Vibration Mode Functional Group

3060
Stretching (

)
Aromatic rings

2925
Stretching (

)
Aliphatic ethylene chain

1365 Stretching (Asymmetric)
Sulfonate (

)

1155 Stretching (Symmetric)
Sulfonate (

)

1090 Stretching
Aryl Chloride (

)

820 Bending (Out-of-plane) Para-substituted benzene

C. Mass Spectrometry (MS)
Analysis using Electron Ionization (EI) or Electrospray Ionization (ESI).

Molecular Ion (

): 328.0 (100%), 330.0 (37%).

Note: The 3:1 ratio of the M and M+2 peaks is diagnostic of a single Chlorine atom.

High-Resolution Mass Spec (HRMS):

Calc.[1][2] for

: 329.0073.

Fragmentation Pathway
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The molecule typically fragments at the sulfonate ester bond and the C-S bond.

Molecular Ion
[M]+ m/z 328

Fragment A
[Ph-O]+ m/z 93

 Cleavage of S-O

Fragment B
[Cl-Ph-S-CH2-CH2]+ 

m/z 171/173

 Loss of Ph-O-SO2

Fragment C
[Cl-Ph-S]+ m/z 143

 Loss of C2H4

Click to download full resolution via product page

Figure 2: Proposed fragmentation pattern under Electron Ionization (EI).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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